Cas no 2092459-47-5 ([1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid, 6-bromo-2-ethyl-)

• Product Name: [1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid, 6-bromo-2-ethyl-
• CAS No: 2092459-47-5
• MF: C₉H₈BrN₃O₂
• MW: 270.082720756531
• CID: 5254579
• Update Time: 2025-10-24

[1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid, 6-bromo-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid, 6-bromo-2-ethyl-

• Inchi： 1S/C9H8BrN3O2/c1-2-7-11-8-6(9(14)15)3-5(10)4-13(8)12-7/h3-4H,2H2,1H3,(H,14,15)
• InChI Key： ABLDSBZANZMIOY-UHFFFAOYSA-N
• SMILES： C12=NC(CC)=NN1C=C(Br)C=C2C(O)=O

Additional information on [1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid, 6-bromo-2-ethyl-

Professional Introduction to [1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid, 6-bromo-2-ethyl- (CAS No. 2092459-47-5)

[1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid, 6-bromo-2-ethyl- (CAS No. 2092459-47-5) is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazolopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications.

The molecular structure of this compound features a fused triazole ring connected to a pyridine core, with substituents that enhance its pharmacological properties. Specifically, the presence of a bromo group at the 6-position and an ethyl group at the 2-position contributes to its unique chemical reactivity and biological interactions. These structural elements make it a valuable scaffold for the development of novel drug candidates targeting various diseases.

In recent years, [1,2,4]Triazolo[1,5-a]pyridine derivatives have been extensively studied for their potential in inhibiting key enzymes and pathways involved in cancer progression. The carboxylic acid moiety at the 8-position of this compound provides a versatile site for further functionalization, allowing chemists to tailor its properties for specific biological targets. This flexibility has led to numerous investigations into its role as an intermediate in the synthesis of anticancer agents.

One of the most compelling aspects of [1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid, 6-bromo-2-ethyl- is its ability to modulate inflammatory pathways. Emerging research indicates that this compound may exert anti-inflammatory effects by interacting with nuclear factor kappa B (NF-κB) signaling pathways, which are central to the regulation of pro-inflammatory cytokines. Such interactions could make it a promising candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The bromo substituent in the molecular structure also plays a crucial role in enhancing the compound's bioavailability and metabolic stability. Brominated heterocycles are known to exhibit improved pharmacokinetic profiles due to their ability to resist degradation by metabolic enzymes. This characteristic is particularly advantageous in drug development, as it ensures that the active moiety remains intact long enough to exert its therapeutic effects.

Furthermore, [1,2,4]Triazolo[1,5-a]pyridine derivatives have shown promise in the treatment of neurological disorders. Studies have demonstrated that certain analogs of this class can cross the blood-brain barrier and interact with neurotransmitter receptors. The ethyl group in this particular compound may influence its ability to penetrate neural tissues and modulate neuronal activity. This opens up avenues for exploring its potential as a therapeutic agent in conditions such as Alzheimer's disease and Parkinson's disease.

The carboxylic acid functionality at the 8-position of [1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid, 6-bromo-2-ethyl-, provides another strategic handle for medicinal chemists. It can be used to form amide or ester linkages with other pharmacophores, thereby creating hybrid molecules with enhanced biological activity. Such modifications have been successfully employed in the development of protease inhibitors and kinase inhibitors, which are critical targets in oncology and immunology.

Recent advances in computational chemistry have also highlighted the importance of virtual screening in identifying promising candidates like [1,2,4]Triazolo[1,5-a]pyridine derivatives. Molecular docking studies have shown that this compound can bind effectively to various protein targets involved in cancer metabolism and cell proliferation. These computational insights have guided experimental efforts toward optimizing its structure for improved efficacy and selectivity.

The synthesis of [1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid, 6-bromo-2-ethyl-, involves multi-step organic transformations that highlight the synthetic versatility of triazolopyridine scaffolds. The bromination step at the 6-position is particularly critical and requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have enabled more efficient bromination protocols without compromising selectivity.

In conclusion, [1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid (CAS No. 2092459-47-5) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of substituents makes it a versatile scaffold for further chemical modification and biological exploration. As research continues to uncover new applications for this class of compounds، it is likely that [1，2，4]-triazolopyridines will remain at the forefront of pharmaceutical innovation.